(E)-3-((4-ethoxyphenyl)amino)-2-(4-(3-methoxyphenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (E)-3-(4-ethoxyanilino)-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C21H19N3O2S/c1-3-26-18-9-7-17(8-10-18)23-13-16(12-22)21-24-20(14-27-21)15-5-4-6-19(11-15)25-2/h4-11,13-14,23H,3H2,1-2H3/b16-13+
• InChI Key: NUVGSOKFYMVFGT-DTQAZKPQSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC=C(C#N)C2=NC(=CS2)C3=CC(=CC=C3)OC
• Isomeric SMILES: CCOC1=CC=C(C=C1)N/C=C(\C#N)/C2=NC(=CS2)C3=CC(=CC=C3)OC
• Molecular Formula: C21H19N3O2S
• Molecular Weight: 377.5 g/mol

Description

(E)-3-((4-ethoxyphenyl)amino)-2-(4-(3-methoxyphenyl)thiazol-2-yl)acrylonitrile, also known as E-7010, is a novel compound that has been studied extensively for its potential therapeutic applications. E-7010 is a member of the acrylonitrile family and has been shown to possess a variety of interesting pharmacological properties. In

Scientific Research Applications

Chemical Synthesis and Drug Development

One area of significant interest is the synthesis and pharmacological evaluation of thiazole derivatives as potential antioxidant and anti-inflammatory agents. Thiazole and benzofused thiazole analogues are leading molecules for designing therapeutic agents due to their anticancer, anti-inflammatory, antioxidant, and antiviral properties. A study highlighted the synthesis of benzofused thiazole derivatives and their evaluation for in vitro antioxidant and anti-inflammatory activities, indicating the potential for developing new therapeutic agents based on this scaffold (Raut et al., 2020).

Bio-based Chemical Production

Another promising application involves the use of amino acids, like those derivable from thiazole compounds, in the production of bio-based chemicals. A review on the availability of protein-derived amino acids as feedstock for bio-based chemicals highlighted the potential for producing N-methylpyrrolidone (NMP), a chemical with a wide range of industrial applications, from amino acids. This research opens the door to utilizing compounds like "(E)-3-((4-ethoxyphenyl)amino)-2-(4-(3-methoxyphenyl)thiazol-2-yl)acrylonitrile" as precursors in the sustainable production of important industrial chemicals (Lammens et al., 2012).

Anticancer and Anti-inflammatory Agents

The search for anticancer drugs with high tumor specificity and less toxicity to normal cells is ongoing. Research focused on synthesizing compounds with a thiazole core structure has identified several with potent anticancer and anti-inflammatory properties, indicating the potential therapeutic value of such compounds. Efforts to modify these compounds to reduce keratinocyte toxicity while maintaining anticancer efficacy are particularly noteworthy, suggesting a pathway to safer, more effective treatments (Sugita et al., 2017).